Cas no 1115520-31-4 (5-(2,4-dimethylbenzoyl)-N2-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: 5-(2,4-dimethylbenzoyl)-N2-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115520-31-4
• MF: C₂₈H₂₈N₂O₃S₂
• MW: 504.663524627686
• CID: 5433670
• Update Time: 2025-10-17

5-(2,4-dimethylbenzoyl)-N2-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2,4-dimethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(2,4-dimethylphenyl)methanone
• 5-(2,4-dimethylbenzoyl)-N2-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C28H28N2O3S2/c1-16-6-10-21(11-7-16)35(32,33)27-24(29)26(25(31)22-12-8-17(2)14-19(22)4)34-28(27)30-23-13-9-18(3)15-20(23)5/h6-15,30H,29H2,1-5H3
• InChI Key： YBKKZBZPXPBXLJ-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(C)C=C2C)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=C(C)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2,4-dimethylbenzoyl)-N2-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Introduction to 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115520-31-4)

5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine, with the CAS number 1115520-31-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The unique structural features of this compound make it a valuable candidate for various biological and therapeutic studies.

The molecular structure of 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine includes several functional groups that contribute to its chemical and biological properties. The presence of the thiophene ring provides aromatic stability and electron delocalization, while the dimethylbenzoyl and dimethylphenyl substituents enhance lipophilicity and hydrophobic interactions. The 4-methylbenzenesulfonyl group introduces a sulfonyl moiety, which can participate in hydrogen bonding and other intermolecular interactions.

In the context of medicinal chemistry, 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cell signaling and proliferation.

The pharmacological profile of 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has been evaluated in both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit the growth of cancer cells by interfering with key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that this compound may have therapeutic potential in the treatment of various cancers.

Beyond cancer research, 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of anti-inflammatory drugs.

The structural versatility of 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine also allows for the synthesis of analogs with modified properties. Through systematic structural modifications, researchers can optimize the compound's pharmacokinetic and pharmacodynamic profiles to enhance its therapeutic efficacy and reduce potential side effects. For example, altering the substituents on the thiophene ring or introducing additional functional groups can significantly affect the compound's binding affinity to target proteins.

In addition to its biological activities, the synthetic route for preparing 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has been well-established. The synthesis typically involves multistep reactions starting from readily available starting materials. Key steps include the formation of the thiophene ring through cyclization reactions and the introduction of functional groups via substitution reactions. The synthetic methodology is robust and scalable, making it suitable for large-scale production if needed.

The safety profile of 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

In conclusion, 5-(2,4-dimethylbenzoyl)-N²-(2,4-dimethylphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115520-31-4)) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it a valuable lead for drug discovery efforts in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to explore its full potential and optimize its properties for clinical use.